Cas no 2227869-64-7 (rac-(1R,3R)-3-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine)

The compound rac-(1R,3R)-3-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine is a chiral cyclopropane derivative featuring a dichloropyridinyl substituent. Its rigid cyclopropane backbone and electron-withdrawing chlorine atoms contribute to its stability and potential reactivity in synthetic applications. The stereochemistry at the 1- and 3-positions may influence its binding affinity in biological systems, making it a candidate for pharmaceutical or agrochemical research. The dimethyl groups enhance steric hindrance, potentially improving selectivity in interactions. This compound is of interest for its structural uniqueness and potential utility in asymmetric synthesis or as a building block for bioactive molecules. Proper handling and storage are recommended due to its amine functionality.
rac-(1R,3R)-3-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine structure
2227869-64-7 structure
Product Name:rac-(1R,3R)-3-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine
CAS No:2227869-64-7
MF:C10H12Cl2N2
MW:231.121680259705
CID:6149272
PubChem ID:165680093
Update Time:2025-05-20

rac-(1R,3R)-3-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,3R)-3-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine
    • 2227869-64-7
    • EN300-1978692
    • Inchi: 1S/C10H12Cl2N2/c1-10(2)8(9(10)13)7-5(11)3-14-4-6(7)12/h3-4,8-9H,13H2,1-2H3/t8-,9-/m0/s1
    • InChI Key: BIRIGIJCKRVFBI-IUCAKERBSA-N
    • SMILES: ClC1C=NC=C(C=1[C@H]1[C@@H](C1(C)C)N)Cl

Computed Properties

  • Exact Mass: 230.0377538g/mol
  • Monoisotopic Mass: 230.0377538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.9Ų

rac-(1R,3R)-3-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1978692-0.05g
rac-(1R,3R)-3-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine
2227869-64-7
0.05g
$1368.0 2023-09-16
Enamine
EN300-1978692-0.1g
rac-(1R,3R)-3-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine
2227869-64-7
0.1g
$1433.0 2023-09-16
Enamine
EN300-1978692-0.25g
rac-(1R,3R)-3-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine
2227869-64-7
0.25g
$1498.0 2023-09-16
Enamine
EN300-1978692-0.5g
rac-(1R,3R)-3-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine
2227869-64-7
0.5g
$1563.0 2023-09-16
Enamine
EN300-1978692-1.0g
rac-(1R,3R)-3-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine
2227869-64-7
1g
$1629.0 2023-06-01
Enamine
EN300-1978692-2.5g
rac-(1R,3R)-3-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine
2227869-64-7
2.5g
$3191.0 2023-09-16
Enamine
EN300-1978692-5.0g
rac-(1R,3R)-3-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine
2227869-64-7
5g
$4722.0 2023-06-01
Enamine
EN300-1978692-10.0g
rac-(1R,3R)-3-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine
2227869-64-7
10g
$7004.0 2023-06-01
Enamine
EN300-1978692-1g
rac-(1R,3R)-3-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine
2227869-64-7
1g
$1629.0 2023-09-16
Enamine
EN300-1978692-5g
rac-(1R,3R)-3-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine
2227869-64-7
5g
$4722.0 2023-09-16

Additional information on rac-(1R,3R)-3-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine

Compound CAS No 2227869-64-7: Rac-(1R,3R)-3-(3,5-Dichloropyridin-4-Yl)-2,2-Dimethylcyclopropan-1-Amine

The compound with CAS No 2227869-64-7, known as rac-(1R,3R)-3-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential therapeutic properties. The molecule consists of a cyclopropane ring substituted with a dichloropyridine group and a dimethylamino group, making it a versatile building block for drug development.

Recent studies have highlighted the importance of dichloropyridine derivatives in medicinal chemistry. The presence of the dichloropyridine moiety in this compound contributes to its ability to interact with various biological targets. Researchers have explored the potential of this compound as a lead molecule for developing new drugs targeting specific enzymes or receptors. Its cyclopropane ring is particularly interesting due to its strained geometry, which can enhance the molecule's stability and bioavailability.

The synthesis of rac-(1R,3R)-3-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the dichloropyridine ring through chlorination reactions and the subsequent coupling with the cyclopropane derivative. This compound's stereochemistry is crucial for its biological activity, and recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in its preparation.

In terms of applications, this compound has shown promise in preclinical studies as a potential inhibitor of certain kinases involved in cancer pathways. Its ability to modulate these enzymes suggests it could be developed into an anticancer agent. Additionally, its dimethylamino group enhances its lipophilicity, making it suitable for crossing cellular membranes and interacting with intracellular targets.

Recent research has also focused on optimizing the pharmacokinetic properties of this compound. Studies have demonstrated that its cyclopropane ring contributes to its resistance against metabolic degradation, thereby improving its half-life in vivo. This attribute is critical for developing drugs that require sustained release or prolonged action.

The development of rac-(1R,3R)-3-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amines has been supported by computational chemistry tools such as molecular docking and dynamics simulations. These tools have provided insights into how the molecule interacts with its target proteins at the atomic level. Such studies have guided further modifications to enhance binding affinity and selectivity.

In conclusion, CAS No 2227869-64-7 represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activity make it a valuable candidate for drug development. As research continues to uncover new applications and optimize its properties, this compound holds great potential for contributing to the treatment of various diseases.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk